Cas no 70001-82-0 (N,N-dimethyl-2-(5H-purin-6-ylsulfanyl)ethanamine)

70001-82-0 structure
Product name:N,N-dimethyl-2-(5H-purin-6-ylsulfanyl)ethanamine
N,N-dimethyl-2-(5H-purin-6-ylsulfanyl)ethanamine Chemical and Physical Properties
Names and Identifiers
-
- N,N-dimethyl-2-(5H-purin-6-ylsulfanyl)ethanamine
- N,N-dimethyl-2-(7H-purin-6-ylsulfanyl)ethanamine,hydrochloride
- SCHEMBL11475364
- DTXSID00605817
- NSC-140030
- 70001-82-0
- N,N-Dimethyl-2-[(7H-purin-6-yl)sulfanyl]ethan-1-amine--hydrogen chloride (1/1)
- NSC140030
- DS-011782
-
- Inchi: InChI=1S/C9H13N5S.ClH/c1-14(2)3-4-15-9-7-8(11-5-10-7)12-6-13-9;/h5-6H,3-4H2,1-2H3,(H,10,11,12,13);1H
- InChI Key: GSELEDQOZPDOSF-UHFFFAOYSA-N
- SMILES: CN(C)CCSC1=NC=NC2=C1NC=N2.Cl
Computed Properties
- Exact Mass: 223.08939
- Monoisotopic Mass: 259.0658443g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 201
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 83Ų
Experimental Properties
- PSA: 52.68
N,N-dimethyl-2-(5H-purin-6-ylsulfanyl)ethanamine Related Literature
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D. V. Steglenko,V. I. Minkin,A. I. Matern RSC Adv., 2016,6, 77834-77840
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Shaochun Tang,Sascha Vongehr,Xiangyu Wang,Yongguang Wang,Xiangkang Meng RSC Adv., 2014,4, 13729-13732
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Chengchun Tang,Yoshio Bando,Chunyi Zhi,Dmitri Golberg Chem. Commun., 2007, 4599-4601
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Florian Oliva,Laia Arqués,Laura Acebo,Maxim Guc,Yudania Sánchez,Xavier Alcobé,Edgardo Saucedo,Victor Izquierdo-Roca J. Mater. Chem. A, 2017,5, 23863-23871
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Xiaofeng Xie,Jianqiang Luo,Jing Sun New J. Chem., 2017,41, 7938-7946
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Yi Cai,Sonal Kumar,Rodney Chua,Vivek Verma,Du Yuan,Zongkui Kou,Hao Ren,Hemal Arora J. Mater. Chem. A, 2020,8, 12716-12722
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Beibei Wang,Huaixi Chen,Wuqian Guo,Yi Liu,Shiguo Han,Lina Hua,Liwei Tang,Junhua Luo J. Mater. Chem. C, 2021,9, 17349-17356
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C. Leroy,C. Bonhomme,L. Bonhomme-Coury,E. Letavernier,M. Daudon,V. Frochot,J. P. Haymann,S. Rouzière,I. T. Lucas,F. Babonneau,A. Abou-Hassan Lab Chip, 2016,16, 1157-1160
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Qianwen Chen,Zhen Hou,Weiman Zhuang,Tianxu Zhang J. Mater. Chem. A, 2020,8, 16232-16237
70001-82-0 (N,N-dimethyl-2-(5H-purin-6-ylsulfanyl)ethanamine) Related Products
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